Cas no 2227711-75-1 ((2S)-2-(2-methoxy-4-methylphenyl)oxirane)

• Product Name: (2S)-2-(2-methoxy-4-methylphenyl)oxirane
• CAS No: 2227711-75-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 6524490
• PubChem ID: 165737170
• Update Time: 2025-05-21

(2S)-2-(2-methoxy-4-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-methoxy-4-methylphenyl)oxirane
• 2227711-75-1
• EN300-1743203

• Inchi： 1S/C10H12O2/c1-7-3-4-8(10-6-12-10)9(5-7)11-2/h3-5,10H,6H2,1-2H3/t10-/m1/s1
• InChI Key： UNAIXVFQNUBIGD-SNVBAGLBSA-N
• SMILES： O1C[C@@H]1C1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-(2-methoxy-4-methylphenyl)oxirane

Recent Advances in the Study of (2S)-2-(2-methoxy-4-methylphenyl)oxirane (CAS: 2227711-75-1) in Chemical Biology and Pharmaceutical Research

The compound (2S)-2-(2-methoxy-4-methylphenyl)oxirane (CAS: 2227711-75-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by its chiral center and aromatic substitution, has been the subject of several studies aimed at exploring its biological activity, synthetic utility, and mechanism of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its role in drug discovery and development.

Recent studies have focused on the synthesis and optimization of (2S)-2-(2-methoxy-4-methylphenyl)oxirane, with particular emphasis on its enantioselective preparation. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its application in chiral drug synthesis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric epoxidation catalysts to produce (2S)-2-(2-methoxy-4-methylphenyl)oxirane with >99% enantiomeric excess (ee), paving the way for its use in the synthesis of biologically active molecules.

In addition to its synthetic utility, (2S)-2-(2-methoxy-4-methylphenyl)oxirane has shown promising biological activity in preclinical models. A recent investigation revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory agents with improved selectivity and reduced side effects.

Further mechanistic studies have explored the interaction of (2S)-2-(2-methoxy-4-methylphenyl)oxirane with cellular targets. Molecular docking and dynamics simulations have identified potential binding sites on proteins associated with cancer progression, such as the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). These computational insights, coupled with in vitro assays, indicate that the compound may exhibit antitumor activity by modulating signaling pathways critical for cell proliferation and angiogenesis.

The pharmacokinetic and toxicological profiles of (2S)-2-(2-methoxy-4-methylphenyl)oxirane have also been investigated to assess its suitability as a drug candidate. Preliminary data from animal studies suggest favorable absorption and distribution properties, with low acute toxicity observed at therapeutic doses. However, further studies are needed to evaluate its long-term safety and potential for metabolic activation, which could influence its clinical translation.

In conclusion, (2S)-2-(2-methoxy-4-methylphenyl)oxirane (CAS: 2227711-75-1) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and mechanistic insights underscore its potential as a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic applications in greater depth, particularly in the context of inflammation and oncology.